Cas no 40262-63-3 (6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid)

• Product Name: 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid
• CAS No: 40262-63-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• MDL: MFCD00233270
• CID: 3968225
• PubChem ID: 23509742
• Update Time: 2025-10-20

6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxylic acid, 6-(1-pyrrolidinyl)-
• 2-Pyrazinecarboxylic acid, 6-(1-pyrrolidinyl)-
• 40262-63-3
• SCHEMBL6756872
• 6-(pyrrolidin-1-yl)pyrazine-2-carboxylicacid
• Z1198152487
• AKOS006275226
• 6-(pyrrolidin-1-yl)pyrazine-2-carboxylic acid
• 6-(1-pyrrolidinyl) pyrazine-2-carboxylic acid
• CS-0246554
• EN300-332965
• 6-pyrrolidin-1-ylpyrazine-2-carboxylic acid
• FWCGWRFACFLWNM-UHFFFAOYSA-N
• G72348
• QBA26263
• 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid

• MDL： MFCD00233270
• Inchi： 1S/C9H11N3O2/c13-9(14)7-5-10-6-8(11-7)12-3-1-2-4-12/h5-6H,1-4H2,(H,13,14)
• InChI Key： FWCGWRFACFLWNM-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)N1CCCC1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 430.1±45.0 °C at 760 mmHg
• Flash Point: 213.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid

Recent Advances in the Study of 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 40262-63-3) in Chemical Biology and Pharmaceutical Research

6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 40262-63-3) is a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid is its application in the design of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. Structural modifications of the pyrrolidine and pyrazine moieties have been shown to enhance selectivity and efficacy, making this compound a valuable scaffold for further optimization.

In addition to its role in kinase inhibition, 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid has been investigated for its potential as a building block in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into a series of pyrazine-based analogs with improved pharmacokinetic properties. These analogs demonstrated enhanced solubility and bioavailability, addressing some of the challenges associated with the delivery of small-molecule drugs. The study also highlighted the compound's compatibility with modern synthetic techniques, such as microwave-assisted and flow chemistry, which can expedite the drug discovery process.

Another area of interest is the compound's potential application in targeted drug delivery systems. Researchers have explored its use as a linker or functional group in the development of prodrugs and antibody-drug conjugates (ADCs). For instance, a recent study utilized 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid to conjugate a cytotoxic payload to a monoclonal antibody, resulting in an ADC with improved stability and tumor-targeting capabilities. This approach holds promise for the treatment of solid tumors and other malignancies, where precise delivery of therapeutics is critical.

Despite these promising developments, challenges remain in the optimization and clinical translation of compounds derived from 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for further investigation. Ongoing research is expected to uncover new applications and refine existing strategies, ultimately contributing to the advancement of chemical biology and pharmaceutical sciences.

In conclusion, 6-(Pyrrolidin-1-yl)pyrazine-2-carboxylic Acid (CAS: 40262-63-3) represents a valuable tool in the toolkit of medicinal chemists and drug developers. Its role in kinase inhibition, heterocyclic synthesis, and targeted drug delivery underscores its potential to address unmet medical needs. As research continues to evolve, this compound is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.